Cas no 1414874-20-6 ((2S)-3-amino-2-fluoropropanoic acid hydrochloride)

• Product Name: (2S)-3-amino-2-fluoropropanoic acid hydrochloride
• CAS No: 1414874-20-6
• MF: C₃H₇ClFNO₂
• MW: 143.544583559036
• MDL: MFCD30730405
• CID: 4597489
• PubChem ID: 91975074
• Update Time: 2025-11-02

(2S)-3-amino-2-fluoropropanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-3-AMINO-2-FLUOROPROPANOIC ACID HCL
• (2S)-3-amino-2-fluoropropanoic acid
• (2S)-3-amino-2-fluoropropanoic acid hydrochloride

• MDL： MFCD30730405
• Inchi： 1S/C3H6FNO2.ClH/c4-2(1-5)3(6)7;/h2H,1,5H2,(H,6,7);1H/t2-;/m0./s1
• InChI Key： CVYOZQFAVJXJTK-DKWTVANSSA-N
• SMILES： C(O)(=O)[C@@H](F)CN.[H]Cl

Additional information on (2S)-3-amino-2-fluoropropanoic acid hydrochloride

Comprehensive Guide to (2S)-3-amino-2-fluoropropanoic acid hydrochloride (CAS No. 1414874-20-6)

(2S)-3-amino-2-fluoropropanoic acid hydrochloride (CAS No. 1414874-20-6) is a fluorinated amino acid derivative with significant potential in pharmaceutical and biochemical research. This compound, characterized by its unique stereochemistry and fluorine substitution, has garnered attention for its role in drug development, particularly in modulating enzyme activity and improving metabolic stability. Researchers are increasingly exploring its applications in peptide synthesis, proteomics, and medicinal chemistry, aligning with the growing demand for novel bioactive molecules.

The structural features of (2S)-3-amino-2-fluoropropanoic acid hydrochloride include a chiral center at the 2-position and a fluorine atom, which enhances its electrophilic properties and binding affinity. These attributes make it valuable for designing enzyme inhibitors and receptor modulators, topics frequently searched in academic and industrial databases. Recent studies highlight its utility in addressing challenges like drug resistance and target selectivity, which are hot topics in precision medicine and cancer therapeutics.

From a synthetic perspective, the hydrochloride salt form of this compound improves solubility and stability, critical for high-throughput screening and in vitro assays. Its CAS No. 1414874-20-6 is often queried alongside terms like "fluorinated amino acid applications" and "chiral building blocks", reflecting its niche yet expanding relevance. Analytical techniques such as HPLC, NMR, and mass spectrometry are typically employed to verify its purity and configuration, ensuring compliance with Good Laboratory Practice (GLP) standards.

Beyond pharmaceuticals, (2S)-3-amino-2-fluoropropanoic acid hydrochloride is investigated for its potential in biocatalysis and green chemistry, addressing the global push for sustainable synthesis methods. Searches for "eco-friendly fluorination techniques" and "biodegradable amino acids" often intersect with discussions about this compound. Its compatibility with enzymatic reactions and metal-free catalysis further positions it as a candidate for innovative industrial applications.

In summary, (2S)-3-amino-2-fluoropropanoic acid hydrochloride (CAS No. 1414874-20-6) exemplifies the convergence of structural innovation and functional versatility. As research trends emphasize personalized therapeutics and sustainable chemistry, this compound is poised to play a pivotal role in advancing both fields. Its documented physicochemical properties and broad applicability ensure its continued prominence in scientific literature and commercial inquiries.